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Compound of Interest

Compound Name: Cladosporide D

Cat. No.: B1246097

Cladosporide D: A Technical Guide for
Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Cladosporide D, a pentanorlanostane derivative isolated from
Cladosporium sp. While research on this specific compound is limited, this document
consolidates the available data to support further investigation and drug development efforts.

Physicochemical Properties

Cladosporide D is a triterpenoid natural product. Its fundamental properties are summarized
below. Specific experimental data for properties such as melting point and solubility are not
readily available in the current body of literature and await further characterization.
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Property Value Source
Molecular Formula C25H3803 [1]
Molecular Weight 386.57 g/mol [1]
Appearance Data not available

Melting Point Data not available

Solubility Data not available

Data not fully available in
public literature. The primary
literature suggests
Spectral Data (*H NMR, 13C characterization by mass
NMR, MS, IR) spectrometry and NMR, but
specific shifts and spectra are
not detailed in available

abstracts.

Biological Activity

Cladosporide D has been investigated for its antifungal properties, primarily against the
opportunistic human pathogen Aspergillus fumigatus. There are, however, some conflicting
reports in the literature regarding its efficacy.

Biological Target Activity Remarks Source

The initial report of its

] o isolation describes it
] ) Antifungal activity o
Aspergillus fumigatus as a characteristic
reported. )
antifungal agent

against this fungus.

Other Fungi/Microbes Data not available

Cytotoxicity Data not available
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It is important to note the existence of a similarly named compound, "cladospolide D," which is
a 12-membered macrolide with distinct antifungal properties.[2] Care should be taken to
distinguish between these two natural products in future research.

Experimental Protocols
Isolation and Purification of Cladosporide D

The following is a generalized workflow for the isolation of pentanorlanostane derivatives from
a fungal source, based on common natural product chemistry practices. The specific details of
the protocol for Cladosporide D would be found in the primary literature.
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A generalized workflow for the isolation and purification of Cladosporide D.

Potential Signaling Pathways and Mechanism of
Action
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The precise molecular mechanism of action for Cladosporide D has not been elucidated.
However, based on the known antifungal activities of other triterpenoid compounds, a
hypothetical mechanism can be proposed. Many antifungal triterpenoids are known to disrupt
the fungal cell membrane integrity or interfere with key cellular processes.

The following diagram illustrates a speculative mechanism of action for a generic triterpenoid
antifungal agent, which may provide a starting point for investigating Cladosporide D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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